Butyl undec-10-enoate
Butyl undec-10-enoate
Butyl undecylenate, also known as fema 2216, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Butyl undecylenate is considered to be a practically insoluble (in water) and relatively neutral molecule. Butyl undecylenate has been primarily detected in urine. Within the cell, butyl undecylenate is primarily located in the membrane (predicted from logP) and cytoplasm. Butyl undecylenate has a butter, fatty, and floral taste.
Brand Name:
Vulcanchem
CAS No.:
109-42-2
VCID:
VC0093067
InChI:
InChI=1S/C15H28O2/c1-3-5-7-8-9-10-11-12-13-15(16)17-14-6-4-2/h3H,1,4-14H2,2H3
SMILES:
CCCCOC(=O)CCCCCCCCC=C
Molecular Formula:
C15H28O2
Molecular Weight:
240.38 g/mol
Butyl undec-10-enoate
CAS No.: 109-42-2
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VCID: VC0093067
Molecular Formula: C15H28O2
Molecular Weight: 240.38 g/mol
CAS No. | 109-42-2 |
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Product Name | Butyl undec-10-enoate |
Molecular Formula | C15H28O2 |
Molecular Weight | 240.38 g/mol |
IUPAC Name | butyl undec-10-enoate |
Standard InChI | InChI=1S/C15H28O2/c1-3-5-7-8-9-10-11-12-13-15(16)17-14-6-4-2/h3H,1,4-14H2,2H3 |
Standard InChIKey | GRAORJFMGCQWRN-UHFFFAOYSA-N |
SMILES | CCCCOC(=O)CCCCCCCCC=C |
Canonical SMILES | CCCCOC(=O)CCCCCCCCC=C |
Density | d204 0.88 0.872-0.878 (20°) |
Physical Description | colourless to pale yellow liquid |
Description | Butyl undecylenate, also known as fema 2216, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Butyl undecylenate is considered to be a practically insoluble (in water) and relatively neutral molecule. Butyl undecylenate has been primarily detected in urine. Within the cell, butyl undecylenate is primarily located in the membrane (predicted from logP) and cytoplasm. Butyl undecylenate has a butter, fatty, and floral taste. |
PubChem Compound | 61027 |
Last Modified | Nov 11 2021 |
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